4-{[5-(4-chlorophenyl)-2-furyl]methyl}thiomorpholine

• IUPAC Name: 4-[[5-(4-chlorophenyl)furan-2-yl]methyl]thiomorpholine
• InChI: InChI=1S/C15H16ClNOS/c16-13-3-1-12(2-4-13)15-6-5-14(18-15)11-17-7-9-19-10-8-17/h1-6H,7-11H2
• InChI Key: KGYKHHRIPNPMKV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC2=CC=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H16ClNOS
• Molecular Weight: 293.8 g/mol

Description

Compounds with structures similar to “4-{[5-(4-chlorophenyl)-2-furyl]methyl}thiomorpholine” often have biological activity. For example, thiazole rings are present in more than 18 FDA-approved drugs and have a wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like protodeboronation of pinacol boronic esters or oxidation of corresponding furaldehyde with silver nitrate and sodium hydroxide.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using various spectroscopic techniques like FT-IR, NMR, and HRMS, as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often utilize a radical approach.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using computational methods. For example, the molecular weight, XLogP3-AA, hydrogen bond donor count, hydrogen bond acceptor count, rotatable bond count, exact mass, and monoisotopic mass can be computed.

Mechanism of Action

The mechanism of action for similar compounds can vary widely depending on the specific compound and its biological target.

Safety and Hazards

The safety and hazards associated with similar compounds depend on the specific compound. For example, some compounds may cause skin irritation, serious eye irritation, or respiratory irritation.

Future Directions

Future research on similar compounds could focus on their potential applications in medicine, given their wide range of biological activities. Additionally, further studies could explore the synthesis of these compounds and their physical and chemical properties.